Cas no 3529-82-6 (1-Isothiocyanato-3-nitrobenzene)
3529-82-6 structure
Product Name:1-Isothiocyanato-3-nitrobenzene
CAS No:3529-82-6
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD00041245
CID:84779
PubChem ID:19050
Update Time:2025-04-18
1-Isothiocyanato-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 3-nitrophenyl isothiocyanate
- 3-Isothiocyanatonitrobenzene
- 1-isothiocyanato-3-nitrobenzene
- 1-isothiocyanato-3-nitro-benzene
- 1-nitryl-3-isothiocyanatobenzene
- Benzene,1-isothiocyanato-3-nitro
- ISOTHIOCYANIC ACID,m-NITROPHENYL ESTER
- m-Nitrophenyl isothiocyanate
- MFCD00041245
- FT-0615936
- Benzene, 1-isothiocyanato-3-nitro-
- BRN 2094061
- 3529-82-6
- ISOTHIOCYANIC ACID, m-NITROPHENYL ESTER
- 3-Nitrophenyl isothiocyanate, 98%
- Phenyl, 3-nitro, isothiocyanate
- F20945
- A822717
- SCHEMBL1312153
- DTXSID7063059
- LS-13250
- SY012194
- N1180
- 3-Nitrophenylisothiocyanate
- 1-Isothiocyanato-3-nitrobenzene #
- m-Nitrophenylisothiocyanat
- EN300-140686
- AKOS015833376
- DTXCID4038976
- DB-048775
- 3-12-00-01573 (Beilstein Handbook Reference)
- 1-Isothiocyanato-3-nitrobenzene
-
- MDL： MFCD00041245
- Inchi： 1S/C7H4N2O2S/c10-9(11)7-3-1-2-6(4-7)8-5-12/h1-4H
- InChI Key： OEZXLKSZOAWNJU-UHFFFAOYSA-N
- SMILES： S=C=NC1=CC=CC(=C1)[N+](=O)[O-]
- BRN： 2094061
Computed Properties
- Exact Mass: 179.99900
- Monoisotopic Mass: 179.999348
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 90.3
Experimental Properties
- Color/Form: Grayish yellow pungent odor crystals
- Density: 1.4360 (rough estimate)
- Melting Point: 57-60 °C (lit.)
- Boiling Point: 277.5°C (rough estimate)
- Flash Point: 146°C
- Refractive Index: 1.6000 (estimate)
- PSA: 90.27000
- LogP: 2.85230
- Solubility: Hydrolyzable
- Sensitiveness: Moisture Sensitive
1-Isothiocyanato-3-nitrobenzene Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3261 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S23-S26-S36/37/39-S45
- RTECS：NX9110000
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：6.1
- PackingGroup：II
- TSCA：Yes
- Storage Condition：2-8°C
1-Isothiocyanato-3-nitrobenzene Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Isothiocyanato-3-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I875040-1g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 1g |
$64.00 | 2023-05-18 | ||
| TRC | I875040-2.5g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 2.5g |
$110.00 | 2023-05-18 | ||
| TRC | I875040-5g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 5g |
$184.00 | 2023-05-18 | ||
| TRC | I875040-10g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 10g |
$322.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YQ524-200mg |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 98% | 200mg |
￥72.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YQ524-1g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 98% | 1g |
￥228.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YQ524-5g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 98% | 5g |
￥857.0 | 2022-07-29 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023029-1g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 98% | 1g |
￥204 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023029-25g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 98% | 25g |
￥2719 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023029-5g |
1-Isothiocyanato-3-nitrobenzene |
3529-82-6 | 98% | 5g |
￥776 | 2024-05-24 |
1-Isothiocyanato-3-nitrobenzene Related Literature
-
Begur Vasanthkumar Varun,Ankush Sood,Kandikere Ramaiah Prabhu RSC Adv. 2014 4 60798
-
Mingxin Luo,Bo Sun,Chen Zhou,Qingqing Pan,Yue Hou,Huan Zhang,Jing Sun,Chenyang Zou RSC Adv. 2022 12 23215
-
3. Three fundamental mechanisms of base-catalysed reactions of isocyanates with hydrogen-acidic compoundsKlaus Schwetlick,Rainer Noack,Fanziska Stebner J. Chem. Soc. Perkin Trans. 2 1994 599
3529-82-6 (1-Isothiocyanato-3-nitrobenzene) Related Products
- 2131-61-5(4-Nitrophenyl isothiocyanate)
- 6973-12-2(Benzenamine,N-methylene-4-nitro-)
- 86317-36-4(2-isothiocyanato-1-methyl-4-nitrobenzene)
- 2719-30-4(2-Nitrophenyl isothiocyanate)
- 26328-53-0(Amoscanate)
- 24722-66-5(Diazene,(4-isothiocyanatophenyl)(4-nitrophenyl)- (9CI))
- 35075-82-2(1-isothiocyanato-4-nitronaphthalene)
- 59776-60-2(3,5-Dinitrophenyl Isocyanate)
- 3320-87-4(3-Nitrophenyl isocyanate)
- 28518-95-8(Benzene, isothiocyanatonitro-)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
